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Compound Focus: 2-(Bromomethyl)benzaldehyde

CAS No.: 60633-91-2

Cat. No.: S683604

Chemical Profile of 2-(Bromomethyl)benzaldehyde

The table below summarizes the key identifying information and properties for 2-

(Bromomethyl)benzaldehyde.

Property Description

CAS Number 60633-91-2 [1]

Molecular Formula CsH7BrO [1]

Molecular Weight 199.04 g/mol [1]

Synonym(s) 2-(Bromomethyl)benzaldehyde [1]
Purity >98% (commercial source) [1]
Storage Recommendation Sealed in dry, 2-8°C [1]

Stability Concerns and Degradation Pathways
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2-(Bromomethyl)benzaldehyde is a reactive compound due to the presence of both an aldehyde group and a

benzyl bromine. Its primary degradation pathways are predictable from its structure:

e Hydrolysis: The benzylic bromide is highly susceptible to nucleophilic attack by water, leading to
hydrolysis and the formation of 2-(Hydroxymethyl)benzaldehyde [2]. This reaction is typically
accelerated in protic solvents (like water, alcohols) and in the presence of even trace acids or bases.

¢ Self-Condensation (Dimerization/Polymerization): The aldehyde group can act as an electrophile.
Under basic conditions, it may undergo reactions such as the aldol condensation with another
molecule, leading to dimerization or eventual polymerization, especially if the benzylic bromide is
displaced first to form a reactive dialdehyde intermediate.

The following diagram illustrates these two primary degradation pathways:
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Recommended Experimental Protocol for Stability
Determination

Since specific solvent data is unavailable, you can use this general high-performance liquid chromatography

(HPLC) protocol to generate the needed data.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s683604?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV5P0139
https://www.smolecule.com/products/s683604?utm_src=pdf-body-img
https://www.smolecule.com/products/s683604?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Objective: To determine the chemical stability of 2-(Bromomethyl)benzaldehyde in various solvents over

time.

Materials:

2-(Bromomethyl)benzaldehyde (>98%) [1]

Anhydrous solvents of choice (e.g., Acetonitrile (MeCN), Tetrahydrofuran (THF), Dimethylformamide
(DMF), Dichloromethane (DCM))

HPLC vials

HPLC system with a UV detector (e.g., C18 column)

Method:

e Solution Preparation: Prepare multiple solutions of 2-(Bromomethyl)benzaldehyde (e.g., 1
mg/mL) in the different anhydrous solvents to be tested.

¢ Initial Time Point (T=0): Immediately after preparation, analyze an aliquot of each solution by HPLC
to establish the initial peak area of the intact compound.

e Forced Degradation (Acid/Base): To understand susceptibility, add a small, controlled amount of
acid (e.g., HCI) or base (e.g., Triethylamine) to separate vials and monitor changes over a shorter
period.

e Storage and Sampling: Store the solutions under controlled conditions (e.g., room temperature, 2-
8°C, protected from light). Withdraw aliquots from each solution at predetermined time points (e.g., 1,
2,4, 8, 24, 48 hours, 1 week) and analyze by HPLC.

e Data Analysis: Calculate the percentage of intact 2-(Bromomethyl)benzaldehyde remaining at
each time point using the formula: (Peak Area at Tx / Peak Area at Te) x 100%. Plot the
results to compare degradation rates across solvents.

Technical Support FAQs

Q1: What are the critical handling and storage conditions for 2-(Bromomethyl)benzaldehyde? Store
the compound as recommended by suppliers: sealed in a dry environment at 2-8°C [1]. Always handle it
under an inert atmosphere (e.g., nitrogen or argon) in a fume hood, especially when dissolving it, to
minimize exposure to atmospheric moisture and oxygen. Use anhydrous solvents to prevent immediate

hydrolysis.

Q2: Which solvents should be prioritized for testing in our stability study? Start with common
anhydrous aprotic solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetonitrile
(MeCN), and Dichloromethane (DCM). These are less likely to participate in nucleophilic substitution. For
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comparison, include a protic solvent like methanol to observe accelerated degradation. The Hildebrand
solubility parameter can guide solvent selection, as "like dissolves like," but stability testing is essential to

confirm compatibility [3].

Q3: What is the recommended course of action if our compound shows signs of degradation?

e Confirm via HPLC/MS: Use HPLC to quantify the amount of intact compound and LC-MS to identify
the structures of major degradation products.

e Optimize Conditions: Based on the identified pathways, switch to a more inert solvent, ensure all
reagents and solvents are strictly anhydrous, and lower reaction temperatures if possible.

¢ Use Freshly Prepared Material: For critical applications, purify the compound immediately before
use or prepare a fresh batch to ensure maximum reliability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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